Cas no 2228383-08-0 (2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylethan-1-amine)

2,2-Difluoro-1-[5-(4-fluorophenyl)furan-2-yl]ethan-1-amine is a fluorinated organic compound featuring a furan core substituted with a 4-fluorophenyl group and an amine-bearing difluoroethyl side chain. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoroethylamine moiety contributes to improved binding affinity in bioactive molecules, while the furan ring offers versatility in further functionalization. This compound is particularly useful in the synthesis of fluorinated heterocycles, where its structural features can influence pharmacokinetic properties. Its well-defined reactivity and stability under standard conditions make it suitable for applications in medicinal chemistry and material science.

2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylethan-1-amine structure

2228383-08-0 structure

Product Name:2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylethan-1-amine

CAS No:2228383-08-0

MF:C₁₂H₁₀F₃NO

MW:241.20911359787

CID:6059122

PubChem ID:165631574

Update Time:2025-06-29

2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylethan-1-amine
- 2228383-08-0
- 2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]ethan-1-amine
- EN300-1952630
- Inchi： 1S/C12H10F3NO/c13-8-3-1-7(2-4-8)9-5-6-10(17-9)11(16)12(14)15/h1-6,11-12H,16H2
- InChI Key： FBANAEDKOPUZJO-UHFFFAOYSA-N
- SMILES： FC(C(C1=CC=C(C2C=CC(=CC=2)F)O1)N)F

Computed Properties

Exact Mass: 241.07144843g/mol
Monoisotopic Mass: 241.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 39.2Å²

2,2-difluoro-1-5-(4-fluorophenyl)furan-2-ylethan-1-amine Pricemore >>

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Enamine	EN300-1952630-0.05g	2,2-difluoro-1-[5-(4-fluorophenyl)furan-2-yl]ethan-1-amine	2228383-08-0	0.05g	$1008.0	2023-09-17
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